Cas no 1666-74-6 (Benzene,1-ethoxy-2-(2-propen-1-yloxy)-)

• Product Name: Benzene,1-ethoxy-2-(2-propen-1-yloxy)-
• CAS No: 1666-74-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 178309
• PubChem ID: 74273
• Update Time: 2025-04-19

Benzene,1-ethoxy-2-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-(2-propen-1-yloxy)-
• 1-ethoxy-2-prop-2-enoxybenzene
• o-(allyloxy)phenetole
• 1-ethoxy-2-(prop-2-en-1-yloxy)benzene
• Benzene, 1-ethoxy-2-(2-propenyloxy)-
• (2-Ethoxyphenyl)allyl ether
• 1-Ethoxy-2-(2-propenyloxy)benzene
• 1-allyloxy-2-ethoxybenzene
• EINECS 216-781-8
• 1666-74-6
• allyl o-ethoxyphenyl ether
• allyl (2-ethoxyphenyl) ether
• SCHEMBL11755537
• (2-ethoxyphenyl) (2-propenyl) ether
• NS00025452
• InChI=1/C11H14O2/c1-3-9-13-11-8-6-5-7-10(11)12-4-2/h3,5-8H,1,4,9H2,2H
• DTXSID00168134
• CHEMBL2252449
• 1-(allyloxy)-2-ethoxybenzene

• Inchi： 1S/C11H14O2/c1-3-9-13-11-8-6-5-7-10(11)12-4-2/h3,5-8H,1,4,9H2,2H3
• InChI Key： UCMXTTKAPKCTNV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1OCC=C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.979
• Boiling Point: 245.8°Cat760mmHg
• Flash Point: 88°C
• Refractive Index: 1.496
• PSA: 18.46